Cas no 1700108-06-0 (1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1700108-06-0
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• CID: 5695621
• PubChem ID: 107042813
• Update Time: 2023-11-24

1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1108348
• 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-amine
• 1700108-06-0
• 1H-Pyrazol-3-amine, 1-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-
• 1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C7H10N6/c1-12-4-6(9-11-12)5-13-3-2-7(8)10-13/h2-4H,5H2,1H3,(H2,8,10)
• InChI Key： AIIBOFMFHFTJMA-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CC1=CN(C)N=N1

Computed Properties

• Exact Mass: 178.09669434g/mol
• Monoisotopic Mass: 178.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 447.2±55.0 °C(Predicted)
• pka: 3.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams